Cas no 1806945-90-3 (6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride)

• Product Name: 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride
• CAS No: 1806945-90-3
• MF: C₇H₂ClF₃N₂O₂S
• MW: 270.616189479828
• CID: 4807323
• Update Time: 2025-06-13

6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride

• Inchi： 1S/C7H2ClF3N2O2S/c8-16(14,15)5-4(6(9)10)1-3(2-12)13-7(5)11/h1,6H
• InChI Key： CNPGSQSIYBAENK-UHFFFAOYSA-N
• SMILES： ClS(C1C(=NC(C#N)=CC=1C(F)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 2
• Topological Polar Surface Area: 79.2

Additional information on 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride

Introduction to 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride (CAS No. 1806945-90-3)

6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806945-90-3, is a fluorinated pyridine derivative featuring a sulfonyl chloride functional group. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various biologically active compounds, particularly in the development of novel therapeutic agents.

The presence of multiple fluorine atoms and a cyano group in the molecular structure imparts distinct electronic and steric properties, which are critical for its utility in medicinal chemistry. Specifically, the difluoromethyl substituent enhances lipophilicity and metabolic stability, while the cyano group contributes to electrophilicity, facilitating further functionalization. These characteristics have positioned this compound as a key building block in the design of small-molecule drugs targeting a range of diseases.

In recent years, there has been growing interest in fluorinated heterocycles due to their improved pharmacokinetic profiles and enhanced binding affinity to biological targets. A notable application of 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride is in the synthesis of kinase inhibitors, where its scaffold is leveraged to modulate enzyme activity. For instance, studies have demonstrated its role in developing inhibitors for tyrosine kinases, which are implicated in cancer and inflammatory diseases. The sulfonyl chloride moiety allows for facile coupling with amines or other nucleophiles, enabling the construction of complex drug candidates.

Moreover, the compound has been explored in the context of antimicrobial research. Fluorinated pyridines are known to exhibit enhanced antibacterial and antifungal properties due to their ability to disrupt microbial cell membranes and inhibit vital metabolic pathways. The structural features of 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride, particularly the electron-withdrawing effects of the cyano and sulfonyl chloride groups, contribute to its potential as an antimicrobial agent. Preliminary studies have shown promising results in inhibiting growth in resistant bacterial strains, underscoring its therapeutic relevance.

The synthesis of 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include halogenation reactions, sulfonylation processes, and cyanation protocols, all of which require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as flow chemistry have been employed to optimize these synthetic routes, improving scalability and reproducibility.

From an industrial perspective, the demand for high-purity intermediates like 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride has driven innovations in manufacturing processes. Continuous flow reactors and automated purification systems have become integral to producing these compounds efficiently. Such advancements not only reduce production costs but also minimize waste generation, aligning with green chemistry principles. The compound’s versatility as an intermediate underscores its importance in both academic research and industrial applications.

The regulatory landscape for pharmaceutical intermediates necessitates rigorous quality control measures throughout production and handling. Compliance with Good Manufacturing Practices (GMP) ensures that 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride meets stringent purity standards before being utilized in drug development pipelines. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify its chemical identity and assess impurities.

Future research directions may explore novel derivatives of 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride to expand its therapeutic applications. For example, modifications at the pyridine ring or introduction of additional functional groups could enhance binding interactions with biological targets or improve pharmacokinetic properties. Collaborative efforts between synthetic chemists and medicinal chemists will be crucial in unlocking the full potential of this compound.

In conclusion,6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride (CAS No. 1806945-90-3) represents a significant advancement in fluorinated heterocyclic chemistry with broad implications for drug discovery and development. Its unique structural features make it an indispensable tool for synthesizing biologically active molecules, particularly kinase inhibitors and antimicrobial agents. As research progresses, this compound will continue to play a pivotal role in addressing unmet medical needs through innovative chemical synthesis and therapeutic applications.